4-(3,3-Dimethylcyclobutanecarbonyl)benzoic acid

• Molecular Formula: C14H16O3
• Molecular Weight: 232.27 g/mol
• IUPAC Name: 4-(3,3-dimethylcyclobutanecarbonyl)benzoic acid
• InChI: InChI=1S/C14H16O3/c1-14(2)7-11(8-14)12(15)9-3-5-10(6-4-9)13(16)17/h3-6,11H,7-8H2,1-2H3,(H,16,17)
• InChI Key: SXXUADJRMBEEEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C1)C(=O)C2=CC=C(C=C2)C(=O)O)C

Description

4-(3,3-Dimethylcyclobutanecarbonyl)benzoic acid is a useful research compound. Its molecular formula is C14H16O3 and its molecular weight is 232.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask containing ethyl 4-(3,3-dimethylcyclobutanecarbonyl)benzoate (3.00 g, 12.0 mmol) was added anhydrous tetrahydrofuran (28.8 mL), methanol (28.8 mL), and 1 N sodium hydroxide (28.8 mL, 28.8 mmol). After 1 h, the reaction was concentrated to a white solid. The solid was the redissolved in 700 mL of water. With vigorous stirring, 1 N HCl (29.0 mL) was added dropwise and the suspension was stirred for 30 min. at room temperature. The solid was then collected with a Buchner funnel and the solid was washed two times with water. The solid was then azeotrophed with toluene to give 4-(3,3-dimethylcyclobutanecarbonyl)benzoic acid (2.15 g, 92% yield) as a white solid. 1H NMR (400 MHz, CDCl3, δ): 8.21-8.15 (m, 2H), 8.01-7.94 (m, 2H), 3.91 (quin, J=8.9 Hz, 1H), 2.28-2.17 (m, 2H), 2.15-2.04 (m, 2H), 1.28 (s, 3H), 1.09 (s, 3H). MS (M-1): 231.4.